N-cyclohexyl-1-[(dimethylamino)sulfonyl]-3-piperidinecarboxamide

• IUPAC Name: N-cyclohexyl-1-(dimethylsulfamoyl)piperidine-3-carboxamide
• InChI: InChI=1S/C14H27N3O3S/c1-16(2)21(19,20)17-10-6-7-12(11-17)14(18)15-13-8-4-3-5-9-13/h12-13H,3-11H2,1-2H3,(H,15,18)
• InChI Key: HSIVTGJTWIUFPP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CCCC(C1)C(=O)NC2CCCCC2
• Molecular Formula: C14H27N3O3S
• Molecular Weight: 317.45 g/mol

Description

Synthesis Analysis

The synthesis of related sulfonamide compounds typically involves the coupling of a sulfonyl chloride with an amine or piperidine under controlled conditions. For example, the synthesis of sulfonamide derivatives can be achieved by reacting sulfonyl chlorides with piperidine in the presence of a base such as sodium hydride (NaH) in an aprotic solvent like dimethylformamide (DMF) (Khalid et al., 2013).

Molecular Structure Analysis

Structural characterization of sulfonamide compounds is often performed using spectroscopic techniques. X-ray crystallography provides detailed information about the molecular and crystal structure, revealing the conformation of the piperidine ring and the spatial arrangement of substituents (Naveen et al., 2015).

Chemical Reactions and Properties

Sulfonamide compounds can participate in various chemical reactions due to the reactive nature of the sulfonyl and amine groups. These reactions include nucleophilic substitution and addition reactions that allow for further functionalization of the molecule (Walsh et al., 1990).

Physical Properties Analysis

The physical properties of sulfonamide derivatives, such as solubility and melting point, are influenced by the nature of the substituents attached to the piperidine ring and the sulfonamide group. These properties are crucial for determining the compound's suitability for specific applications (Yan & Gao, 2000).

Chemical Properties Analysis

Sulfonamide compounds exhibit a variety of chemical properties based on their structure, including acid-base behavior, hydrogen bonding potential, and reactivity towards electrophiles and nucleophiles. These properties are essential for understanding the compound's interactions in biological systems or in chemical synthesis (Huang et al., 2002).